Cas no 32139-72-3 (3,4,6-Trichlorocatechol)

• Product Name: 3,4,6-Trichlorocatechol
• CAS No: 32139-72-3
• MF: C₆H₃Cl₃O₂
• MW: 213.445819139481
• CID: 309257
• PubChem ID: 32817
• Update Time: 2025-04-19

3,4,6-Trichlorocatechol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3,4,6-trichloro-
• 3,4,6-trichlorobenzene-1,2-diol
• 3,4,6-TRICHLOROCATECHOL
• 3,4,6-Trichlorocatechol1000µg
• CS-0128394
• DTXSID10865622
• BRN 2261080
• 3,4,6-trichloropyrocatechol
• LZHZRJKVYOHNTJ-UHFFFAOYSA-N
• Pyrocatechol, 3,4,6-trichloro-
• 3,4,6-Trichloro-1,2-benzenediol
• AKOS040758041
• J-018651
• 3,4,6-Trichloro-1,2-benzenediol #
• CHEBI:32971
• HY-133610
• 1,2-Benzenediol, 3,4,6-trichloro-
• 3,4,6-Trichloro-benzene-1,2-diol
• SCHEMBL11832897
• CCRIS 4056
• Q27104249
• 32139-72-3
• DB-330873
• DTXCID10814014
• 1,2-Benzenediol, 3,4,6-trichloro-(9CI)
• 3,4,6-TCC
• 1,2-Benzenediol, 3,4,6-trichloro-; Pyrocatechol, 3,4,6-trichloro- (8CI); 3,4,6-Trichloro-1,2-benzenediol; 3,4,6-Trichloro-2-hydroxyphenol; 3,4,6-Trichloropyrocatechol
• 3,4,6-Trichlorocatechol

• Inchi： 1S/C6H3Cl3O2/c7-2-1-3(8)5(10)6(11)4(2)9/h1,10-11H
• InChI Key： LZHZRJKVYOHNTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1O)O)Cl)Cl

Computed Properties

• Exact Mass: 211.91999
• Monoisotopic Mass: 211.919862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.6568 (rough estimate)
• Boiling Point: 306.43°C (rough estimate)
• Flash Point: 120.4°C
• Refractive Index: 1.4501 (estimate)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols